3-Carbethoxypsoralen

• CAS No.: 20073-24-9
• Product Name: 3-Carbethoxypsoralen
• Molecular Formula: C₁₄H₁₀O₅
• Molecular Weight: 258.23 g/mol
• IUPAC Name: ethyl 7-oxofuro[3,2-g]chromene-6-carboxylate
• Standard InChI: InChI=1S/C14H10O5/c1-2-17-13(15)10-6-9-5-8-3-4-18-11(8)7-12(9)19-14(10)16/h3-7H,2H2,1H3
• Standard InChIKey: CFQAMEDTKHNQTP-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC2=C(C=C3C(=C2)C=CO3)OC1=O
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C3C(=C2)C=CO3)OC1=O
• Physical Description: 3-carbethoxypsoralen is a yellow powder. (NTP, 1992)
• Description: 3-carbethoxypsoralen is a yellow powder. (NTP, 1992); 3-(ethoxycarbonyl)psoralen is a member of psoralens and an ethyl ester.
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992)
• Synonyms: 3-carbethoxy-psoralen; 3-carbethoxypsoralen; 7H-furo(3,2-g)(1)benzopyran-3-carboxylic acid, 7-oxo-, ethyl este
• Reference: [1]. Silva EB, et al. Modulation of the UVB-induced lethality by furocoumarins in Staphylococcus aureus. J Photochem Photobiol B. 2014 Jan 5;130:260-3. doi: 10.1016/j.jphotobiol.2013.11.012.[2]. Choi EH, et al. Capsular Polysaccharide (CPS) Release by Serotype 3 Pneumococcal Strains Reduces the Protective Effect of Anti-Type 3 CPS Antibodies.
• PubChem Compound: 62739
• Last Modified: Nov 11 2021